Cas no 951892-89-0 (2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid)

• Product Name: 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid
• CAS No: 951892-89-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD09801819
• CID: 4722715
• Update Time: 2025-06-14

2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-(3-ETHOXYPHENYL)-4-OXOBUTYRIC ACID
• 4-(3-ethoxyphenyl)-2,2-dimethyl-4-oxobutanoic acid
• 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid

• MDL： MFCD09801819
• Inchi： 1S/C14H18O4/c1-4-18-11-7-5-6-10(8-11)12(15)9-14(2,3)13(16)17/h5-8H,4,9H2,1-3H3,(H,16,17)
• InChI Key： MVAXWQXMHSKAOV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C1C=CC=C(C=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid

Research Update on 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid (CAS: 951892-89-0) in Chemical and Biomedical Applications

Recent studies have highlighted the growing significance of 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid (CAS: 951892-89-0) in the fields of medicinal chemistry and drug development. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Researchers have been particularly interested in its role as an intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. The compound's distinct chemical structure, featuring a 3-ethoxyphenyl group and a keto acid moiety, makes it a versatile candidate for further exploration in drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid. The research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. Their findings revealed that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, suggesting its potential as a lead compound for developing anti-inflammatory agents. The study also explored the compound's stability under various physiological conditions, providing valuable insights for future formulation development.

In the field of oncology research, preliminary investigations have demonstrated that derivatives of 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid show selective cytotoxicity against specific cancer cell lines. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core compound led to enhanced antiproliferative effects in breast cancer models. The researchers utilized molecular docking studies to understand the compound's interaction with key cellular targets, revealing potential mechanisms of action that warrant further investigation.

The pharmacokinetic properties of 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid have also been the subject of recent research. A team from the University of California, San Francisco, conducted in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which indicated favorable metabolic stability and moderate membrane permeability. These findings suggest that the compound could serve as a promising scaffold for developing orally bioavailable drugs, though additional optimization may be required to improve its pharmacokinetic profile.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid. A 2024 publication in Green Chemistry described a novel catalytic system that significantly reduces reaction times and improves yields while minimizing environmental impact. This development is particularly important for scaling up production while maintaining cost-effectiveness and sustainability in pharmaceutical manufacturing.

Looking ahead, researchers anticipate that 2,2-Dimethyl-4-(3-ethoxyphenyl)-4-oxobutyric acid will continue to attract attention as a valuable building block in drug discovery. Its structural flexibility allows for diverse modifications, making it adaptable to various therapeutic targets. Future research directions may include exploring its potential in neurological disorders, metabolic diseases, and infectious diseases, as well as further optimization of its pharmacological properties through rational drug design approaches.